Cas no 2171588-57-9 (2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2171588-57-9
• MF: C₁₅H₁₆BrN₃O₄
• MW: 382.20924282074
• CID: 6422849
• PubChem ID: 165804776
• Update Time: 2025-07-21

2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1299901
• 2171588-57-9
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid

• Inchi： 1S/C15H16BrN3O4/c1-19-8-11(16)12(18-19)7-13(14(20)21)17-15(22)23-9-10-5-3-2-4-6-10/h2-6,8,13H,7,9H2,1H3,(H,17,22)(H,20,21)
• InChI Key： XPFBXCQPLQMSLV-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.03242g/mol
• Monoisotopic Mass: 381.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic Acid (CAS No. 2171588-57-9)

2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid, identified by the CAS number 2171588-57-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyloxy carbonyl group and an amino acid moiety suggests potential applications in the synthesis of peptide mimetics and other bioactive molecules. Additionally, the 4-bromo-1-methyl-1H-pyrazole substituent introduces a heterocyclic scaffold that is known to enhance binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The pyrazole core, in particular, has been extensively studied due to its ability to modulate various biological pathways. Research has shown that pyrazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties, among others. The incorporation of a bromine atom into the pyrazole ring further enhances its pharmacological potential by improving metabolic stability and bioavailability.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The benzyloxy carbonyl group is typically introduced as a protecting group for the amino function, which can be later deprotected under appropriate conditions to yield the free amine. This strategy is commonly employed in peptide chemistry to prevent unwanted side reactions during synthesis.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the amino acid-like backbone and the pyrazole heterocycle provides a versatile platform for structure-based drug design. Computational modeling studies have suggested that this compound may interact with specific protein targets through hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole ring and introducing various substituents. These methods not only improve yield but also allow for greater functional group tolerance, making them ideal for large-scale production.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies have shown promising results in animal models of cancer, indicating that this compound may exhibit antitumor activity.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid serves as an excellent building block for more complex derivatives, allowing researchers to explore new chemical space and discover innovative therapeutic agents. Its unique structural features make it a valuable asset in medicinal chemistry libraries and screening campaigns.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new biological targets. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a lead compound for drug development. As our understanding of biological systems continues to evolve, compounds like 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid will play a crucial role in shaping the next generation of therapeutics.